Cas no 92759-91-6 (Acetic acid, [(1-ethylhexyl)oxy]-)
92759-91-6 structure
Product Name:Acetic acid, [(1-ethylhexyl)oxy]-
CAS No:92759-91-6
MF:C10H20O3
MW:188.264003753662
CID:2815854
Update Time:2023-08-07
Acetic acid, [(1-ethylhexyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, [(1-ethylhexyl)oxy]-
- [(Octan-3-yl)oxy]acetic acid
-
- Inchi: 1S/C10H20O3/c1-3-5-6-7-9(4-2)13-8-10(11)12/h9H,3-8H2,1-2H3,(H,11,12)
- InChI Key: BAXORYQRPOAMQI-UHFFFAOYSA-N
- SMILES: O(CC(=O)O)C(CC)CCCCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 134
- XLogP3: 3
- Topological Polar Surface Area: 46.5
Acetic acid, [(1-ethylhexyl)oxy]- Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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